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Compound of Interest

Compound Name: UNC 0631

Cat. No.: B612092 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: UNC0631 is a potent and selective small molecule inhibitor of the histone

methyltransferases G9a (also known as KMT1C or EHMT2) and G9a-like protein (GLP).[1][2]

[3] G9a and GLP form a heterodimeric complex that is the primary enzyme responsible for

mono- and dimethylation of histone H3 at lysine 9 (H3K9me1 and H3K9me2), epigenetic marks

typically associated with transcriptional repression.[4] UNC0631 acts as a substrate-

competitive inhibitor, occupying the peptide binding groove of G9a/GLP, thereby preventing the

methylation of H3K9.[5] With an in vitro IC50 value of approximately 4 nM for G9a, UNC0631 is

a valuable chemical probe for studying the biological roles of G9a/GLP in various cellular

processes and diseases, including cancer.[1][6][7] This document provides detailed procedures

for the preparation, handling, and storage of UNC0631 stock solutions using dimethyl sulfoxide

(DMSO) as the solvent.

Quantitative Data Summary
This table summarizes the key physical and chemical properties of UNC0631.
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Property Value Citations

Molecular Formula C₃₇H₆₁N₇O₂ [8]

Molecular Weight 635.9 g/mol [8]

CAS Number 1320288-19-4 [8][9]

Appearance Crystalline solid [8]

Purity ≥98% [8]

Solubility in DMSO

Varies by supplier: 5 mg/mL to

100 mg/mL.[6][8] Solubility can

be aided by gentle warming

(37°C) and/or sonication.[1][9]

Use of new, anhydrous DMSO

is recommended.[1]

[1][6][8][9]

Storage (Solid Powder) -20°C for up to 3 years. [6]

Storage (Stock Solution)

Aliquot and store at -20°C for

up to 1 year or -80°C for up to

2 years to prevent repeated

freeze-thaw cycles.[1][6][10]

[1][6][10]

Experimental Protocols
Materials Required:

UNC0631 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO), preferably from a newly opened

bottle[1]

Calibrated analytical balance

Sterile, RNase/DNase-free polypropylene microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile filter tips
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Vortex mixer

Ultrasonic water bath or heating block

Calculations for Stock Solution Preparation
To prepare a stock solution of a desired concentration, use the following formula:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Example: To prepare 1 mL of a 10 mM UNC0631 stock solution:

Molarity = 10 mM = 0.010 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 635.9 g/mol

Mass (mg) = 0.010 mol/L × 0.001 L × 635.9 g/mol × 1000 mg/g = 6.359 mg

Therefore, 6.36 mg of UNC0631 is needed to make 1 mL of a 10 mM stock solution.

Step-by-Step Protocol for Preparing a 10 mM Stock
Solution:

Equilibration: Allow the vial of UNC0631 powder to equilibrate to room temperature for 15-20

minutes before opening to minimize moisture condensation.

Weighing: Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh 6.36 mg of UNC0631 powder and transfer it into the tube.

Solvent Addition: Using a calibrated micropipette, add 1.0 mL of high-purity DMSO to the

microcentrifuge tube containing the powder.

Dissolution: Close the tube cap tightly and vortex the solution for 1-2 minutes. If the solid

does not fully dissolve, use one or both of the following methods:
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Sonication: Place the tube in an ultrasonic water bath for 5-10 minutes, checking for

dissolution periodically.[1][9]

Gentle Warming: Warm the tube at 37°C for 10-15 minutes, vortexing occasionally until

the solution is clear.[6][9]

Verification: Visually inspect the solution against a light source to ensure that all particulate

matter has dissolved and the solution is clear.

Aliquoting: To avoid degradation from multiple freeze-thaw cycles, dispense the stock

solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile microcentrifuge tubes.[1]

[10]

Storage: Label the aliquots clearly with the compound name, concentration, and date of

preparation. Store the aliquots at -20°C for short-term storage (up to 1 year) or -80°C for

long-term storage (up to 2 years).[1][6]
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Workflow for UNC0631 Stock Solution Preparation

Workflow for UNC0631 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a UNC0631 stock solution in DMSO.
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UNC0631 Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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